Cas no 188890-63-3 (5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole)

5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole structure
188890-63-3 structure
Product Name:5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole
CAS No:188890-63-3
MF:C7H4F2N4
MW:182.13026714325
CID:138276
PubChem ID:2367457
Update Time:2025-04-19

5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole,5-(2,6-difluorophenyl)-
    • 5-(2,6-difluorophenyl)-2H-tetrazole
    • 5-(2,6-DIFLUOROPHENYL)TETRAZOLE
    • PC5874
    • XKBCVVLRUDRWND-UHFFFAOYSA-N
    • 5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole
    • 188890-63-3
    • 5-(2,6-Difluorophenyl)-1h-tetrazole
    • SCHEMBL13113067
    • DTXSID90368287
    • 2H-Tetrazole, 5-(2,6-difluorophenyl)-
    • 5-(2,6-difluorophenyl)-1H-1,2,3,4-tetrazole
    • J-516085
    • 5-[2,6-bis(fluoranyl)phenyl]-2H-1,2,3,4-tetrazole
    • FT-0619574
    • EN300-05876
    • Z56913181
    • AKOS000263149
    • MFCD01075673
    • A813278
    • Inchi: 1S/C7H4F2N4/c8-4-2-1-3-5(9)6(4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13)
    • InChI Key: XKBCVVLRUDRWND-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C1N=NNN=1)F

Computed Properties

  • Exact Mass: 182.04000
  • Monoisotopic Mass: 182.04040247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.503
  • Melting Point: 69-71
  • Boiling Point: 322.9°Cat760mmHg
  • Flash Point: 149.1°C
  • PSA: 54.46000
  • LogP: 1.14490

5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole Pricemore >>

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